2-Phenylpyrimidine-4-carboxylic acid
Overview
Description
2-Phenylpyrimidine-4-carboxylic acid, also known as 2-PhP-4-COOH, is an organic compound that is used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 198-202°C and a boiling point of 285-287°C. It is soluble in water, alcohol, and ether, and has a molecular weight of 194.20 g/mol. 2-PhP-4-COOH is a versatile compound and has been used in a variety of scientific research applications, such as synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Luminescent Lanthanide Frameworks
2-Phenylpyrimidine-4-carboxylic acid has been used in the synthesis of luminescent lanthanide frameworks. These frameworks exhibit unique properties due to different coordination environments of lanthanide ions and show potential for photoluminescence applications (Jia et al., 2014).
Liquid-Crystal Characteristics
This compound has been involved in the synthesis of 5-arylpyrimidine-2-carboxylic acids. Their aryl esters exhibit liquid-crystal characteristics, indicating potential uses in liquid crystal display technologies (Mikhaleva et al., 1986).
Co-crystal Formation
In a study focusing on co-crystal formation, 2-aminopyrimidine molecules were combined with carboxylic acid groups from different phenylenediacetic acid molecules, leading to the formation of hydrogen-bonded chains. This study provides insights into the molecular interactions and structural configurations of these compounds (Chinnakali et al., 1999).
Potential Antimicrobial Agents
Derivatives of 2-phenylpyrimidine-4-carboxylic acid have been synthesized and evaluated as potential antimicrobial agents, showing activity against various pathogenic microorganisms (El-kerdawy et al., 1990).
Phosphodiesterase 4 (PDE4) Inhibitors
This compound has been identified as a phosphodiesterase 4 (PDE4) inhibitor, with derivatives showing significant in vitro and in vivo efficacy. This highlights its potential in treating inflammatory conditions (Goto et al., 2013).
Synthesis of 5-Pyrimidinecarboxylates
The synthesis of various 5-pyrimidinecarboxylates, which could be of interest in pharmaceutical and chemical industries, involves the use of 2-phenylpyrimidine-4-carboxylic acid (Schenone et al., 1990).
Antiallergy Agents
Certain derivatives of 2-phenylpyrimidine-4-carboxylic acid have shown potent antiallergic activity. This provides a basis for the development of new antiallergy medications (Juby et al., 1979).
Adenosine Receptor Antagonists
Carbamate substituted derivatives of this compound have been evaluated as dual adenosine A1 and A2A receptor antagonists, indicating potential therapeutic applications in treating Parkinson's disease (Robinson et al., 2016).
Antimicrobial Evaluation
A study conducted on various derivatives of 2-phenylpyrimidine-4-carboxylic acid revealed significant antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Shastri, 2019).
properties
IUPAC Name |
2-phenylpyrimidine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O2/c14-11(15)9-6-7-12-10(13-9)8-4-2-1-3-5-8/h1-7H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBPXFHFYDRRIJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=CC(=N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50617208 | |
Record name | 2-Phenylpyrimidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50617208 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylpyrimidine-4-carboxylic acid | |
CAS RN |
16879-53-1 | |
Record name | 2-Phenylpyrimidine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50617208 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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